Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: ethyl 6-methyl-2-[[(E)-thiophen-2-ylmethylideneamino]carbamoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H21N3O3S2/c1-3-24-17(22)15-13-7-6-11(2)9-14(13)26-16(15)20-18(23)21-19-10-12-5-4-8-25-12/h4-5,8,10-11H,3,6-7,9H2,1-2H3,(H2,20,21,23)/b19-10+
• InChI Key: RCJJRCZNNZIQLR-VXLYETTFSA-N
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)N/N=C/C3=CC=CS3
• SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)NN=CC3=CC=CS3

Description

Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as TBOA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TBOA is a potent inhibitor of glutamate transporters, which are responsible for regulating the levels of glutamate in the brain. Glutamate is a neurotransmitter that plays a crucial role in numerous physiological processes, including learning, memory, and synaptic plasticity.

Mechanism of Action

Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exerts its effects by inhibiting the activity of glutamate transporters, which are responsible for removing excess glutamate from the synapse. This leads to an increase in the levels of extracellular glutamate, which can have a variety of effects on physiological processes, including synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate are complex and multifaceted. Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have both excitatory and inhibitory effects on neuronal activity, depending on the concentration and duration of exposure. Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to modulate the activity of various ion channels, including NMDA receptors and AMPA receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potency and selectivity for glutamate transporters. Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a highly specific inhibitor of glutamate transporters, which allows researchers to manipulate the levels of glutamate in the brain with a high degree of precision. However, one of the limitations of using Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potential toxicity and side effects, which can limit its use in certain experimental settings.

Future Directions

There are numerous future directions for research on Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One promising area of research involves the use of Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate as a tool for investigating the role of glutamate transporters in various neurological and psychiatric disorders, including epilepsy, stroke, and schizophrenia. Another area of research involves the development of new and more potent inhibitors of glutamate transporters, which could have important clinical applications in the treatment of various neurological and psychiatric disorders. Additionally, the development of new methods for delivering Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate to specific regions of the brain could open up new avenues for research on the role of glutamate in various physiological processes.

Synthesis Methods

The synthesis of Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves several steps, including the reaction of 2-thienylhydrazine with ethyl 6-methyl-2-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, followed by the addition of phosgene and triethylamine. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate as a tool for investigating the role of glutamate transporters in various physiological processes. Ethyl 6-methyl-2-({[2-(2-thienylmethylene)hydrazino]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to be a potent inhibitor of glutamate transporters, which allows researchers to manipulate the levels of glutamate in the brain and study its effects on various physiological processes.